Cas no 19915-11-8 (rac-(3aR,6aS)-Octahydropentalen-2-one, cis)
19915-11-8 structure
Product Name:rac-(3aR,6aS)-Octahydropentalen-2-one, cis
rac-(3aR,6aS)-Octahydropentalen-2-one, cis Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pentalenone,hexahydro-, (3aR,6aS)-rel-
- 3,3a,4,5,6,6a-hexahydro-2H-pentalen-1-one
- cis-Bicyclo(3.3.0)-octan-2-one
- hexahydropentalen-1(2H)-one
- 2(1H)-Pentalenone, hexahydro-, (3aR,6aS)-rel-
- rac-(3aR,6aS)-Octahydropentalen-2-one, cis
-
- Inchi: 1S/C8H12O/c9-8-4-6-2-1-3-7(6)5-8/h6-7H,1-5H2/t6-,7+
- InChI Key: ZOUYMLXOFDNVRK-KNVOCYPGSA-N
- SMILES: C1[C@@]2([H])[C@]([H])(CCC2)CC1=O
Computed Properties
- Exact Mass: 124.08886
- Monoisotopic Mass: 124.088815
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 17.1
Experimental Properties
- Density: 1.0084
- Melting Point: -27°C
- Boiling Point: 195°C (estimate)
- Flash Point: 68.7°C
- Refractive Index: 1.4766
- PSA: 17.07
rac-(3aR,6aS)-Octahydropentalen-2-one, cis Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R231710-25mg |
rac-(3aR,6aS)-Octahydropentalen-2-one, cis |
19915-11-8 | 25mg |
$ 405.00 | 2022-06-03 | ||
| TRC | R231710-50mg |
rac-(3aR,6aS)-Octahydropentalen-2-one, cis |
19915-11-8 | 50mg |
$ 670.00 | 2022-06-03 | ||
| TRC | R231710-100mg |
rac-(3aR,6aS)-Octahydropentalen-2-one, cis |
19915-11-8 | 100mg |
$ 1075.00 | 2022-06-03 | ||
| Enamine | EN300-6760303-0.05g |
(3aR,6aS)-octahydropentalen-2-one, cis |
19915-11-8 | 95% | 0.05g |
$315.0 | 2023-05-30 | |
| Enamine | EN300-6760303-0.1g |
(3aR,6aS)-octahydropentalen-2-one, cis |
19915-11-8 | 95% | 0.1g |
$470.0 | 2023-05-30 | |
| Enamine | EN300-6760303-0.25g |
(3aR,6aS)-octahydropentalen-2-one, cis |
19915-11-8 | 95% | 0.25g |
$672.0 | 2023-05-30 | |
| Enamine | EN300-6760303-0.5g |
(3aR,6aS)-octahydropentalen-2-one, cis |
19915-11-8 | 95% | 0.5g |
$1058.0 | 2023-05-30 | |
| Enamine | EN300-6760303-1.0g |
(3aR,6aS)-octahydropentalen-2-one, cis |
19915-11-8 | 95% | 1g |
$1357.0 | 2023-05-30 | |
| Enamine | EN300-6760303-2.5g |
(3aR,6aS)-octahydropentalen-2-one, cis |
19915-11-8 | 95% | 2.5g |
$2660.0 | 2023-05-30 | |
| Enamine | EN300-6760303-5.0g |
(3aR,6aS)-octahydropentalen-2-one, cis |
19915-11-8 | 95% | 5g |
$3935.0 | 2023-05-30 |
rac-(3aR,6aS)-Octahydropentalen-2-one, cis Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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